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Compound of Interest

Compound Name:
3-(4-Chlorophenoxy)-3-

oxopropanoic acid

CAS No.: 60179-40-0

Cat. No.: B2412755

Get Quote

Synonyms: Malonic acid mono(4-chlorophenyl) ester; 3-(4-Chlorophenoxy)-3-oxopropionic

acid.[1] Molecular Formula: C₉H₇ClO₄ Molecular Weight: 214.60 g/mol [1]

Executive Summary
3-(4-Chlorophenoxy)-3-oxopropanoic acid is a specialized unsymmetrical malonate

derivative.[1] Unlike diethyl malonate (a diester) or malonic acid (a diacid), this compound

possesses one free carboxylic acid and one activated aryl ester.[1] This "Janus-faced"

reactivity makes it a critical intermediate in organic synthesis, particularly for decarboxylative

condensations, the synthesis of heterocycles (such as coumarins and quinolones), and as a

metabolic probe for succinate dehydrogenase inhibition.[1]

This guide moves beyond basic datasheet parameters to provide actionable protocols for

synthesis, application, and analysis, grounded in the principles of high-fidelity organic

chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2412755#bc-rfq
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://www.benchchem.com/product/b2412755/docs?utm_src=pdf-body#technical-guide-3-4-chlorophenoxy-3-oxopropanoic-acid-cas-60179-40-0
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2412755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]

Property Value Technical Insight

CAS Number 60179-40-0
Unique identifier for the mono-

ester form.[1]

Structure HOOC-CH₂-C(=O)-O-(4-Cl-Ph)

The 4-chlorophenol moiety

acts as a good leaving group

compared to alkyl esters.[1]

pKa (Acid) ~2.80 (Predicted)

Significantly more acidic than

acetic acid due to the electron-

withdrawing ester group.[1]

LogP ~2.2

Moderate lipophilicity allows for

membrane permeability in

biological assays.[1]

Solubility
DMSO, Methanol, Ethyl

Acetate

Poor water solubility; requires

buffering for biological use.[1]

Stability Moisture Sensitive

The aryl ester is susceptible to

hydrolysis under basic

conditions.[1]

Structural Logic
The molecule consists of a malonyl backbone where one carboxyl group is free (providing

acidic character and solubility in base) and the other is esterified with 4-chlorophenol.[1] The

electron-withdrawing chlorine atom on the phenol ring increases the electrophilicity of the ester

carbonyl, making it more reactive toward nucleophiles than a standard ethyl ester.[1]

High-Fidelity Synthesis Protocol
Why this method? The direct esterification of malonic acid with 4-chlorophenol often leads to

mixtures of mono- and di-esters.[1] The Meldrum's Acid Route is the industry standard for high-

purity synthesis because it chemically enforces the 1:1 stoichiometry.[1]
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The Meldrum's Acid Route[1][3][8][9][10]
Reaction Principle: Nucleophilic attack of 4-chlorophenol on the carbonyl of Meldrum's acid,

followed by ring opening and loss of acetone.[1]

Reagents:

Meldrum's Acid (2,2-dimethyl-1,3-dioxane-4,6-dione)[1][2][3]

4-Chlorophenol[1][4]

Toluene or Acetonitrile (Solvent)[1]

Catalytic Base (optional, e.g., pyridine)[1]

Step-by-Step Protocol:

Setup: In a dry round-bottom flask equipped with a reflux condenser, dissolve 1.0 equivalent

of Meldrum's Acid and 1.0 equivalent of 4-Chlorophenol in anhydrous toluene (0.5 M

concentration).

Reaction: Heat the mixture to reflux (approx. 110°C).

Monitoring: The reaction releases acetone.[1] Monitor by TLC (SiO₂, 50% EtOAc/Hexane).[1]

The Meldrum's acid spot will disappear.[1]

Workup: Cool the solution. The product often precipitates upon cooling due to the lower

solubility of the carboxylic acid compared to the starting materials.[1]

Purification: Filter the solid. If no precipitate forms, evaporate the solvent and recrystallize

from a mixture of chloroform/hexane.[1]

Yield: Typically >85%.

Critical Control Point: Ensure anhydrous conditions. Water will hydrolyze Meldrum's acid back

to malonic acid, contaminating the product.[1]
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Figure 1: Synthesis of CAS 60179-40-0 via the Meldrum's Acid pathway, ensuring mono-ester

selectivity.

Applications in Drug Discovery & Synthesis[1]
A. "Masked" Malonate for Heterocycles
This compound serves as a superior alternative to malonyl dichloride.[1] The 4-chlorophenoxy

group is a "tuned" leaving group—reactive enough to acylate amines or phenols but stable

enough to handle on the bench.[1]

Coumarin Synthesis: Reacting CAS 60179-40-0 with substituted salicylaldehydes (using a

base like piperidine) drives a Knoevenagel condensation followed by intramolecular

cyclization to form 3-substituted coumarins.[1]

Beta-Keto Esters: Upon reaction with a magnesium enolate or using Masamune conditions,

the free acid can be activated (e.g., with CDI) to couple with nucleophiles, while the

chlorophenoxy ester remains intact or is displaced later.[1]

B. Metabolic Probe (SDH Inhibition)
Malonate derivatives are classic competitive inhibitors of Succinate Dehydrogenase (Complex

II).[1]

Mechanism: The dicarbonyl spacing mimics succinate.[1]

Advantage: The lipophilic 4-chlorophenyl tail facilitates transport across the mitochondrial

membrane more effectively than bare malonic acid, potentially acting as a "prodrug" that

hydrolyzes intracellularly or binding to allosteric sites.[1]
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C. Decarboxylative Cross-Coupling
The free carboxylic acid allows for decarboxylative reactions.[1] In the presence of transition

metals (Cu or Pd), this compound can undergo decarboxylation to generate a reactive ester

enolate equivalent, useful for forming C-C bonds with aryl halides.[1]

Synthetic Utility Biological Utility

CAS 60179-40-0
(Mono-Ester)

Knoevenagel
Condensation

+ Aldehydes

Decarboxylative
Coupling

+ Metal Cat.

Succinate Dehydrogenase
Inhibition

Mimicry

Intracellular
Malonate Delivery

Cell Entry

Coumarin/Chromone
Scaffolds

Cyclization

Click to download full resolution via product page

Figure 2: Divergent utility of the mono-ester in organic synthesis and biological probing.[1]

Analytical Methods
To ensure the integrity of experimental data, the following analytical protocols are

recommended.

HPLC Method (Reverse Phase)[1]
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150mm x 4.6mm, 5µm.[1]

Mobile Phase A: Water + 0.1% Formic Acid (keeps the acid protonated).[1]

Mobile Phase B: Acetonitrile.[1]
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Gradient: 10% B to 90% B over 15 minutes.

Detection: UV at 220 nm (carbonyl) and 275 nm (aromatic).[1]

Retention Time: Expect elution after unsubstituted malonic acid but before bis(4-

chlorophenyl) malonate.

Mass Spectrometry (LC-MS)[1]
Ionization: Electrospray Ionization (ESI) in Negative Mode (ESI-).

Target Ion: [M-H]⁻ = m/z 213.0.[1]

Fragmentation: Look for loss of CO₂ (m/z 169) and cleavage of the phenoxy group (m/z 127

for 4-chlorophenol anion).[1]

Safety & Handling (MSDS Highlights)
Hazards: Causes skin irritation (H315) and serious eye irritation (H319).[1] The hydrolysis

product, 4-chlorophenol, is toxic and has an unpleasant odor.[1]

Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Moisture will degrade the ester

over time.[1]

Disposal: Treat as halogenated organic waste.[1] Do not mix with strong bases unless

intended for reaction (exothermic hydrolysis).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2412755/docs#technical-guide-3-4-chlorophenoxy-3-
oxopropanoic-acid-cas-60179-40-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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